Cas no 1903462-50-9 (5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide)

• Product Name: 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• CAS No: 1903462-50-9
• MF: C₁₉H₂₅ClN₂O₃
• MW: 364.866404294968
• CID: 6578494
• PubChem ID: 92084965
• Update Time: 2025-05-20

5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• 5-chloro-N-(2-(cyclohex-1-en-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
• 5-chloro-N-[2-(cyclohex-1-en-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• AKOS025347620
• 1903462-50-9
• F6475-4114

• Inchi： 1S/C19H25ClN2O3/c20-17-12-15(13-22-19(17)25-16-7-10-24-11-8-16)18(23)21-9-6-14-4-2-1-3-5-14/h4,12-13,16H,1-3,5-11H2,(H,21,23)
• InChI Key： ICYRRNCEJMAMSM-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOCC2)=C(Cl)C=C1C(NCCC1CCCCC=1)=O

Computed Properties

• Exact Mass: 364.1553704g/mol
• Monoisotopic Mass: 364.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide

5-Chloro-N-[2-(Cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide: A Comprehensive Overview

5-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide (CAS No. 1903462-50-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro substitution, cyclohexenyl moiety, and tetrahydro-2H-pyran (oxan) oxygen-containing ring, exhibits a complex molecular architecture that contributes to its diverse biological activities.

The chloro substitution at the 5-position of the pyridine ring is a key structural element that influences the compound's electronic properties and reactivity. This substitution can enhance the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The presence of the cyclohexenyl moiety, attached to the nitrogen atom of the amide group, adds a degree of flexibility and conformational variability to the molecule. This flexibility can be advantageous in binding to specific protein targets, as it allows the molecule to adopt multiple conformations that may fit into different binding pockets.

The tetrahydro-2H-pyran (oxan) oxygen-containing ring at the 6-position of the pyridine ring is another significant structural feature. This ring system not only contributes to the overall stability of the molecule but also provides additional hydrogen-bonding capabilities that can enhance interactions with biological targets. The combination of these structural elements makes 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide in several areas of medicinal chemistry. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases without affecting other essential cellular processes makes this compound a valuable tool in drug discovery and development.

In addition to its enzymatic inhibition properties, 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the neuroprotective effects of 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cellular stress responses and apoptosis.

The pharmacokinetic properties of 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide have also been studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for developing it into a viable therapeutic agent.

In conclusion, 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide (CAS No. 1903462-50-9) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.